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Compound of Interest

Compound Name: PF-06305591

Cat. No.: B1652504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides essential information on the stability and handling of PF-
06305591 in various solvent systems. The following frequently asked questions (FAQs) and

troubleshooting guides are designed to address common issues encountered during

experimental workflows.

Frequently Asked Questions (FAQs)
1. What are the recommended solvents for dissolving PF-06305591?

PF-06305591 is soluble in dimethyl sulfoxide (DMSO). For in vivo applications, complex solvent

systems are required.

2. What are the recommended storage conditions for PF-06305591?

To ensure the integrity of PF-06305591, it is crucial to adhere to the following storage

guidelines:

Solid Form: Store at -20°C for up to 3 years.

In Solvent:

Store at -80°C for up to 6 months.
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Store at -20°C for up to 1 month.

It is highly recommended to aliquot stock solutions to prevent degradation from repeated

freeze-thaw cycles.

3. How should I prepare a stock solution of PF-06305591?

For a 10 mM stock solution in DMSO, dissolve the appropriate mass of PF-06305591 in the

required volume of newly opened, anhydrous DMSO. Sonication may be necessary to aid

dissolution.

4. Are there established protocols for preparing PF-06305591 for in vivo studies?

Yes, several formulations using co-solvents have been reported. A common protocol involves a

multi-step process:

Prepare a concentrated stock solution in DMSO.

Sequentially add co-solvents such as PEG300 and Tween-80, ensuring the solution is clear

after each addition.

The final dilution is typically made with saline.

For in vivo experiments, it is best practice to prepare the working solution fresh on the day of

use.
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Issue Possible Cause Recommended Solution

Precipitation or phase

separation during preparation

of in vivo formulation.

The solubility limit of PF-

06305591 has been exceeded

in the solvent mixture.

Gentle heating and/or

sonication can aid in

dissolution. Ensure that each

solvent is added sequentially

and the solution is clear before

adding the next component.

Inconsistent experimental

results.

Degradation of PF-06305591

stock solution due to improper

storage or handling.

Prepare fresh stock solutions

regularly. Aliquot stock

solutions into single-use

volumes to avoid repeated

freeze-thaw cycles. Always use

newly opened, anhydrous

DMSO for preparing stock

solutions as hygroscopic

DMSO can impact solubility

and stability.

Difficulty dissolving the

compound.

The compound may require

energy to fully dissolve.

Use of sonication is

recommended to aid in the

dissolution of PF-06305591 in

DMSO.

Data on Solubility and Storage
The following tables summarize the available data on the solubility and recommended storage

conditions for PF-06305591.

Table 1: Solubility of PF-06305591 in Different Solvent Systems
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Solvent System Concentration Notes

DMSO
Up to 140 mg/mL (510.28 mM)

[1]

Sonication and the use of

newly opened, anhydrous

DMSO are recommended.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (9.11 mM)[1]

Clear solution. It is advised to

prepare fresh for each

experiment.

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (9.11 mM)[1] Clear solution.

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (9.11 mM)[1] Clear solution.

Table 2: Recommended Storage Conditions and Stability

Form Storage Temperature Shelf Life

Solid (Powder) -20°C Up to 3 years[1]

In Solvent -80°C Up to 6 months[1]

In Solvent -20°C Up to 1 month[1]

Note: The provided stability data is based on information from commercial suppliers.

Comprehensive, peer-reviewed studies detailing the degradation kinetics and pathways of PF-
06305591 in various solvent systems are not currently available in the public domain.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Accurately weigh the required mass of PF-06305591.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

If necessary, sonicate the solution in a water bath until the compound is fully dissolved.
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Store the stock solution in aliquots at -20°C or -80°C.

Protocol for Preparation of an in vivo Formulation (Example):

This protocol is for a final concentration of ≥ 2.5 mg/mL in a 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline vehicle.

Prepare a concentrated stock solution of PF-06305591 in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, take 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach the final volume of 1 mL and mix thoroughly.

It is recommended to use this formulation on the same day it is prepared.

Visual Guides

Stock Solution Preparation Storage

Weigh PF-06305591 Add Anhydrous DMSO Sonicate if Necessary Aliquot Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing a PF-06305591 stock solution.
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Start with Concentrated
DMSO Stock Solution

Add PEG300 and Mix

Add Tween-80 and Mix

Add Saline and Mix

Final Formulation for In Vivo Use

Click to download full resolution via product page

Caption: Sequential steps for preparing an in vivo formulation of PF-06305591.

Disclaimer: The information provided in this technical support guide is based on currently

available data from commercial suppliers and is intended for guidance purposes only. It is

essential for researchers to conduct their own stability studies to ensure the integrity of PF-
06305591 in their specific experimental conditions. Detailed scientific literature on the

degradation pathways and kinetics of PF-06305591 is limited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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